Cas no 131215-92-4 (9-Mercapto-1-nonanol)

9-Mercapto-1-nonanol is a bifunctional organic compound featuring both a thiol (–SH) and a hydroxyl (–OH) group, separated by a nine-carbon alkyl chain. This structure imparts unique reactivity, making it valuable in surface modification, polymer chemistry, and nanotechnology applications. The thiol group enables strong binding to metal surfaces, particularly gold, facilitating self-assembled monolayers (SAMs), while the hydroxyl group provides a versatile handle for further functionalization. Its intermediate chain length balances flexibility and stability, enhancing its utility in creating tailored interfaces. The compound is particularly useful in biosensor development, lubrication additives, and as a linker molecule in material science. High purity grades ensure consistent performance in research and industrial applications.

9-Mercapto-1-nonanol structure

Product Name:9-Mercapto-1-nonanol

CAS No:131215-92-4

MF:C₉H₂₀OS

MW:176.319501876831

CID:102389

PubChem ID:329762023

Update Time:2025-05-20

9-Mercapto-1-nonanol Chemical and Physical Properties

Names and Identifiers

- 1-Nonanol, 9-mercapto-
- 9-Mercapto-1-nonanol
- 9-sulfanylnonan-1-ol
- 1-Nonanol,9-mercapto
- 9-Mercapto-nonan-1-ol
- 9-Mercapto-1-nonanol,9-Mercapto-nonan-1-ol
- 9-Mercapto-1-nonanol 96%
- SCHEMBL624245
- 9-Mercapto-1-nonanol, 96%
- 131215-92-4
- AKOS040768923
- J-005961
- 9-mercaptononanol
- DTXSID80673074
- G81055
- MDL： MFCD11044866
- Inchi： 1S/C9H20OS/c10-8-6-4-2-1-3-5-7-9-11/h10-11H,1-9H2
- InChI Key： FXFJFNVBVKPAPL-UHFFFAOYSA-N
- SMILES： SCCCCCCCCCO

Computed Properties

Exact Mass: 176.12300
Monoisotopic Mass: 176.123
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 8
Complexity: 66.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 21.2A^2
XLogP3: 2.9

Experimental Properties

Density: 0.939 g/mL at 25 °C
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
Refractive Index: n20/D 1.483
PSA: 59.03000
LogP: 2.63920

9-Mercapto-1-nonanol Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：UN 3334
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： S26
Hazardous Material Identification：
Risk Phrases：R22
Safety Term：S26-36/37

9-Mercapto-1-nonanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M245195-100mg	9-Mercapto-1-nonanol	131215-92-4		100mg	$ 110.00	2022-06-04
TRC	M245195-250mg	9-Mercapto-1-nonanol	131215-92-4		250mg	$ 230.00	2022-06-04
TRC	M245195-500mg	9-Mercapto-1-nonanol	131215-92-4		500mg	$ 365.00	2022-06-04
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	698768-1G	9-Mercapto-1-nonanol	131215-92-4		1g	¥548.42	2023-11-27
A2B Chem LLC	AA40945-5g	9-Mercapto-1-nonanol	131215-92-4	96%	5g	$459.00	2024-04-20
Aaron	AR000WFX-250mg	1-Nonanol, 9-mercapto-	131215-92-4	98%	250mg	$21.00	2025-02-12
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A2B Chem LLC	AA40945-1g	9-Mercapto-1-nonanol	131215-92-4	96%	1g	$257.00	2024-04-20